Cas no 2138558-77-5 (tert-butyl 3-(iodomethyl)-3-(4-methylpentan-2-yl)oxypiperidine-1-carboxylate)

Tert-butyl 3-(iodomethyl)-3-(4-methylpentan-2-yl)oxypiperidine-1-carboxylate is a specialized intermediate in organic synthesis, particularly useful in the construction of complex piperidine-based frameworks. The presence of both the iodomethyl and tert-butoxycarbonyl (Boc) groups enhances its versatility, allowing for further functionalization via nucleophilic substitution or deprotection under mild acidic conditions. The 4-methylpentan-2-yloxy moiety introduces steric and electronic effects that can influence reactivity in targeted transformations. This compound is valuable in medicinal chemistry and drug discovery for the synthesis of bioactive molecules, offering controlled reactivity and compatibility with a range of synthetic protocols. Its stability under standard storage conditions ensures reliable handling in laboratory settings.
tert-butyl 3-(iodomethyl)-3-(4-methylpentan-2-yl)oxypiperidine-1-carboxylate structure
2138558-77-5 structure
Product Name:tert-butyl 3-(iodomethyl)-3-(4-methylpentan-2-yl)oxypiperidine-1-carboxylate
CAS No:2138558-77-5
MF:C17H32INO3
MW:425.345357894897
CID:6389470
PubChem ID:165493274
Update Time:2025-10-24

tert-butyl 3-(iodomethyl)-3-(4-methylpentan-2-yl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(iodomethyl)-3-(4-methylpentan-2-yl)oxypiperidine-1-carboxylate
    • EN300-1135936
    • tert-butyl 3-(iodomethyl)-3-[(4-methylpentan-2-yl)oxy]piperidine-1-carboxylate
    • 2138558-77-5
    • Inchi: 1S/C17H32INO3/c1-13(2)10-14(3)21-17(11-18)8-7-9-19(12-17)15(20)22-16(4,5)6/h13-14H,7-12H2,1-6H3
    • InChI Key: UALACBCWDZQSGU-UHFFFAOYSA-N
    • SMILES: ICC1(CN(C(=O)OC(C)(C)C)CCC1)OC(C)CC(C)C

Computed Properties

  • Exact Mass: 425.14269g/mol
  • Monoisotopic Mass: 425.14269g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 38.8Ų

tert-butyl 3-(iodomethyl)-3-(4-methylpentan-2-yl)oxypiperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1135936-1.0g
tert-butyl 3-(iodomethyl)-3-[(4-methylpentan-2-yl)oxy]piperidine-1-carboxylate
2138558-77-5
1g
$0.0 2023-06-09
Enamine
EN300-1135936-0.05g
tert-butyl 3-(iodomethyl)-3-[(4-methylpentan-2-yl)oxy]piperidine-1-carboxylate
2138558-77-5 95%
0.05g
$948.0 2023-10-26
Enamine
EN300-1135936-0.1g
tert-butyl 3-(iodomethyl)-3-[(4-methylpentan-2-yl)oxy]piperidine-1-carboxylate
2138558-77-5 95%
0.1g
$993.0 2023-10-26
Enamine
EN300-1135936-0.25g
tert-butyl 3-(iodomethyl)-3-[(4-methylpentan-2-yl)oxy]piperidine-1-carboxylate
2138558-77-5 95%
0.25g
$1038.0 2023-10-26
Enamine
EN300-1135936-0.5g
tert-butyl 3-(iodomethyl)-3-[(4-methylpentan-2-yl)oxy]piperidine-1-carboxylate
2138558-77-5 95%
0.5g
$1084.0 2023-10-26
Enamine
EN300-1135936-1g
tert-butyl 3-(iodomethyl)-3-[(4-methylpentan-2-yl)oxy]piperidine-1-carboxylate
2138558-77-5 95%
1g
$1129.0 2023-10-26
Enamine
EN300-1135936-2.5g
tert-butyl 3-(iodomethyl)-3-[(4-methylpentan-2-yl)oxy]piperidine-1-carboxylate
2138558-77-5 95%
2.5g
$2211.0 2023-10-26
Enamine
EN300-1135936-5g
tert-butyl 3-(iodomethyl)-3-[(4-methylpentan-2-yl)oxy]piperidine-1-carboxylate
2138558-77-5 95%
5g
$3273.0 2023-10-26
Enamine
EN300-1135936-10g
tert-butyl 3-(iodomethyl)-3-[(4-methylpentan-2-yl)oxy]piperidine-1-carboxylate
2138558-77-5 95%
10g
$4852.0 2023-10-26

Additional information on tert-butyl 3-(iodomethyl)-3-(4-methylpentan-2-yl)oxypiperidine-1-carboxylate

Comprehensive Guide to tert-butyl 3-(iodomethyl)-3-(4-methylpentan-2-yl)oxypiperidine-1-carboxylate (CAS No. 2138558-77-5)

tert-butyl 3-(iodomethyl)-3-(4-methylpentan-2-yl)oxypiperidine-1-carboxylate (CAS No. 2138558-77-5) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are known for their versatility in drug discovery and material science. With the increasing demand for high-purity intermediates in the pharmaceutical industry, this compound has gained significant attention due to its unique structural features and potential applications.

The molecular structure of tert-butyl 3-(iodomethyl)-3-(4-methylpentan-2-yl)oxypiperidine-1-carboxylate includes a piperidine ring functionalized with an iodomethyl group and a tert-butyloxycarbonyl (Boc) protecting group. These functional groups make it a valuable building block for synthesizing more complex molecules, particularly in the development of bioactive compounds and drug candidates. Researchers often utilize this compound in peptide coupling reactions and cross-coupling chemistry, where its reactivity plays a crucial role.

One of the key advantages of tert-butyl 3-(iodomethyl)-3-(4-methylpentan-2-yl)oxypiperidine-1-carboxylate is its stability under various reaction conditions, making it suitable for multi-step synthetic routes. The presence of the Boc group allows for selective deprotection, enabling chemists to modify the molecule further without affecting other sensitive functional groups. This feature is particularly valuable in medicinal chemistry, where precise control over molecular modifications is essential.

In recent years, the demand for custom synthesis intermediates like tert-butyl 3-(iodomethyl)-3-(4-methylpentan-2-yl)oxypiperidine-1-carboxylate has surged, driven by advancements in targeted drug delivery and personalized medicine. Pharmaceutical companies and research institutions are increasingly focusing on developing novel small-molecule therapeutics, where such intermediates serve as critical components. Additionally, the rise of AI-driven drug discovery has further accelerated the need for high-quality building blocks to streamline the synthesis of potential drug candidates.

The synthesis of tert-butyl 3-(iodomethyl)-3-(4-methylpentan-2-yl)oxypiperidine-1-carboxylate typically involves multi-step organic reactions, including alkylation, iodination, and protection-deprotection strategies. Manufacturers ensure high purity and consistency through advanced chromatographic techniques and spectroscopic analysis, such as NMR and mass spectrometry. These quality control measures are vital for researchers who rely on precise molecular structures for their experiments.

From an industrial perspective, tert-butyl 3-(iodomethyl)-3-(4-methylpentan-2-yl)oxypiperidine-1-carboxylate is often supplied by specialized fine chemical producers who cater to the pharmaceutical and biotechnology sectors. The compound is typically available in small to medium quantities, with options for custom synthesis to meet specific research requirements. As the global pharmaceutical market continues to expand, the demand for such niche intermediates is expected to grow, particularly in regions with strong biopharmaceutical innovation ecosystems.

For researchers working on central nervous system (CNS) drug development, tert-butyl 3-(iodomethyl)-3-(4-methylpentan-2-yl)oxypiperidine-1-carboxylate offers intriguing possibilities due to its piperidine scaffold, which is prevalent in many neurologically active compounds. Its structural flexibility allows for the creation of derivatives with potential applications in treating neurodegenerative diseases and psychiatric disorders. This aligns with current trends in precision medicine, where tailored molecular designs are crucial for addressing unmet medical needs.

In conclusion, tert-butyl 3-(iodomethyl)-3-(4-methylpentan-2-yl)oxypiperidine-1-carboxylate (CAS No. 2138558-77-5) represents a valuable tool for modern chemical and pharmaceutical research. Its unique combination of functional groups and synthetic versatility makes it a sought-after intermediate in drug discovery and material science. As the scientific community continues to explore new therapeutic avenues, compounds like this will remain at the forefront of innovation, driving progress in healthcare solutions and advanced materials.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.